Cas no 1804890-73-0 (2,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile)

• Product Name: 2,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile
• CAS No: 1804890-73-0
• MF: C₉H₃F₆NO
• MW: 255.116643190384
• CID: 4962526
• Update Time: 2025-06-08

2,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile

• Inchi： 1S/C9H3F6NO/c10-8(11,12)5-2-6(9(13,14)15)7(17)1-4(5)3-16/h1-2,17H
• InChI Key： PFOHWJNAKCVMSK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(C(F)(F)F)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 327
• XLogP3: 3.1
• Topological Polar Surface Area: 44

Additional information on 2,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile (CAS No. 1804890-73-0)

2,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile, with the CAS number 1804890-73-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring trifluoromethyl groups and a hydroxybenzonitrile core, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals often search for terms like "2,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile synthesis" or "CAS 1804890-73-0 applications," reflecting its growing relevance in modern chemistry.

The compound's trifluoromethyl groups contribute to its exceptional stability and lipophilicity, properties highly sought after in drug discovery. Recent studies highlight its potential in developing fluorinated pharmaceuticals, a trending topic in medicinal chemistry due to the enhanced bioavailability and metabolic stability of fluorinated compounds. Searches for "fluorinated drug intermediates" or "benzonitrile derivatives in medicine" often lead to discussions about this compound, underscoring its importance in cutting-edge research.

In agrochemical applications, 2,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile is explored for its role in creating novel pesticides and herbicides. The trifluoromethyl moiety is known to improve the efficacy of agrochemicals, a fact that aligns with the increasing demand for sustainable crop protection solutions. Queries such as "trifluoromethyl in agrochemicals" or "hydroxybenzonitrile uses in agriculture" frequently appear in scientific forums, indicating its relevance to current agricultural challenges.

From a synthetic chemistry perspective, the compound's CAS No. 1804890-73-0 is often associated with advanced organic synthesis techniques, including cross-coupling reactions and fluorination methods. Laboratories focusing on high-value chemical intermediates frequently investigate its preparation and purification, as evidenced by searches for "synthesis of bis(trifluoromethyl)benzonitrile" or "purification of CAS 1804890-73-0." These topics resonate with the broader interest in precision chemistry and green synthesis methods.

The compound's physicochemical properties, such as its solubility and thermal stability, are also critical to its applications. Researchers analyzing "2,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile solubility" or "thermal degradation of fluorinated benzonitriles" contribute to a deeper understanding of its behavior in various environments. This knowledge is vital for optimizing its use in industrial processes, particularly in formulations requiring high-performance additives.

In summary, 2,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile (CAS 1804890-73-0) represents a versatile and highly functionalized compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its alignment with trending topics like fluorinated compounds and sustainable chemistry ensures its continued relevance in scientific and industrial communities. As research progresses, this compound is likely to play an even more prominent role in addressing global challenges in health and agriculture.